Cas no 748806-32-8 (7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• CAS No: 748806-32-8
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 3281086
• PubChem ID: 21925598
• Update Time: 2025-06-12

7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-BENZODIAZEPIN-2-ONE, 7-CHLORO-1,3,4,5-TETRAHYDRO-4-METHYL-
• 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• 7-chloro-4-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 748806-32-8
• SCHEMBL5107807
• E71308
• WS-02961
• 7-Chloro-4-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one

• Inchi： 1S/C10H11ClN2O/c1-13-5-7-4-8(11)2-3-9(7)12-10(14)6-13/h2-4H,5-6H2,1H3,(H,12,14)
• InChI Key： ZTFNKZQRPPMCSM-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(Cl)C=C2CN(C)CC1=O

Computed Properties

• Exact Mass: 210.0559907Da
• Monoisotopic Mass: 210.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

Comprehensive Overview of 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 748806-32-8)

7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 748806-32-8) is a specialized organic compound belonging to the benzodiazepine class, a structural motif widely recognized in pharmaceutical and biochemical research. This compound features a unique chloro-methyl substitution pattern, which contributes to its distinct chemical properties and potential applications. Researchers and industry professionals often explore derivatives like this for their bioactive potential, particularly in modulating central nervous system (CNS) targets.

The molecular structure of 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one includes a diazepine ring fused with a benzene ring, a hallmark of benzodiazepine derivatives. The presence of a chloro group at the 7-position and a methyl group at the 4-position enhances its stability and lipophilicity, factors critical for drug design and membrane permeability. Such modifications are frequently investigated in the context of neuroactive compounds, aligning with current trends in neurological disorder research and psychopharmacology.

In recent years, the scientific community has shown growing interest in benzodiazepine analogs due to their versatility in medicinal chemistry. Searches for terms like "benzodiazepine synthesis" and "CNS-targeting molecules" have surged, reflecting demand for novel therapeutic agents. 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one is often discussed alongside topics such as molecular docking studies and structure-activity relationships (SAR), highlighting its relevance in modern drug discovery pipelines.

From a synthetic perspective, this compound is typically prepared via multistep organic reactions, including cyclocondensation and selective halogenation. Its CAS No. 748806-32-8 serves as a unique identifier in chemical databases, facilitating precise literature retrieval. Laboratories focusing on heterocyclic chemistry or pharmaceutical intermediates frequently reference this compound for its scaffold diversity and potential as a building block for more complex molecules.

Beyond its chemical attributes, 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one intersects with trending discussions in green chemistry and sustainable synthesis. Researchers are increasingly optimizing protocols to minimize waste and energy consumption during its production—a response to queries like "eco-friendly benzodiazepine synthesis" prevalent in academic search engines. This aligns with global shifts toward environmentally conscious research practices.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, essential for applications in high-throughput screening or mechanistic studies. The compound’s spectral data is often cataloged in open-access repositories, supporting collaborative research efforts.

In summary, 7-chloro-4-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 748806-32-8) represents a compelling case study in functionalized heterocycles. Its design principles and applications resonate with contemporary themes like precision medicine and computational chemistry, making it a subject of enduring scientific inquiry. As exploration of small-molecule therapeutics expands, this compound’s role in lead optimization and targeted therapy development continues to evolve.